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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B11929747 Get Quote

For researchers, scientists, and professionals in drug development, the functionalization of

indocyanine green (ICG) is a critical step in creating targeted near-infrared (NIR) imaging

agents and therapeutic conjugates. This guide provides a detailed protocol for the synthesis of

ICG-amine from a commercially available precursor, ICG-carboxylic acid, through a robust

amide bond formation reaction. The protocol also covers the purification and characterization of

the final product.

Core Concepts: From Carboxyl to Amine
The synthesis of ICG-amine from ICG-carboxylic acid is primarily achieved through a

carbodiimide-mediated coupling reaction. This common and effective method activates the

carboxylic acid group, making it susceptible to nucleophilic attack by a primary amine. To

enhance efficiency and minimize side reactions, N-hydroxysuccinimide (NHS) is often used to

form a more stable amine-reactive intermediate.

The overall reaction scheme involves two main steps:

Activation of ICG-Carboxylic Acid: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

reacts with the carboxyl group of ICG to form a highly reactive O-acylisourea intermediate.

Amine Coupling: This intermediate can directly react with a primary amine. However, to

improve yield and stability, NHS is added to convert the O-acylisourea into a semi-stable

NHS ester. This ester then readily reacts with the primary amine of a diamine linker (e.g.,

ethylenediamine) to form a stable amide bond, yielding ICG-amine.
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Experimental Protocols
Materials and Reagents

Reagent/Material Grade Supplier (Example)

ICG-Carboxylic Acid ≥95% Various

1-Ethyl-3-(3-

dimethylaminopropyl)carbodiim

ide (EDC)

≥98% Sigma-Aldrich

N-Hydroxysuccinimide (NHS) ≥98% Sigma-Aldrich

Ethylenediamine ≥99% Sigma-Aldrich

Anhydrous Dimethylformamide

(DMF)
≥99.8% Sigma-Aldrich

Diethyl Ether Anhydrous Fisher Scientific

0.1 M MES Buffer (pH 6.0) Molecular Biology Grade Boston BioProducts

0.1 M Sodium Bicarbonate

Buffer (pH 8.3)
Molecular Biology Grade Boston BioProducts

Acetonitrile (ACN) HPLC Grade Fisher Scientific

Water HPLC Grade Fisher Scientific

Trifluoroacetic Acid (TFA) HPLC Grade Sigma-Aldrich

Sephadex G-25 or equivalent --- Cytiva

Synthesis of ICG-Amine
This protocol is based on standard EDC/NHS coupling chemistry, adapted for small molecule

synthesis in an organic solvent. An excess of a diamine is used to favor the mono-substitution

on the linker.

Preparation of Reactants:

Dissolve ICG-carboxylic acid in anhydrous DMF to a final concentration of 10 mg/mL.
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Prepare a 100 mg/mL solution of EDC in 0.1 M MES buffer (pH 6.0).

Prepare a 100 mg/mL solution of NHS in 0.1 M MES buffer (pH 6.0).

Prepare a 1 M solution of ethylenediamine in anhydrous DMF.

Activation of ICG-Carboxylic Acid:

In a light-protected reaction vessel, add the ICG-carboxylic acid solution.

To this solution, add 1.5 molar equivalents of the EDC solution and 2.0 molar equivalents

of the NHS solution.

Allow the activation reaction to proceed for 1 hour at room temperature with gentle stirring.

The solution should be protected from light to prevent photobleaching of the ICG.

Amine Coupling Reaction:

Add 10 molar equivalents of the ethylenediamine solution to the activated ICG-NHS ester

solution. The large excess of the diamine minimizes the formation of ICG-dimers.

Adjust the pH of the reaction mixture to approximately 8.3 by adding 0.1 M sodium

bicarbonate buffer.

Let the reaction proceed for at least 4 hours at room temperature, or overnight at 4°C, with

continuous stirring and protection from light.

Quenching the Reaction (Optional):

To quench any unreacted NHS esters, 20-50 mM of Tris or glycine buffer can be added

and stirred for 15-30 minutes.

Purification of ICG-Amine
Purification is a critical step to remove unreacted starting materials, coupling reagents, and

byproducts. A two-step purification process involving precipitation followed by chromatography

is recommended.
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Precipitation:

Transfer the reaction mixture to a larger centrifuge tube.

Add 5-10 volumes of cold diethyl ether to precipitate the ICG-amine.

Vortex the mixture and centrifuge at a high speed (e.g., 10,000 x g) for 10 minutes.

Carefully decant the supernatant.

Wash the pellet with cold diethyl ether two more times to remove residual DMF and

unreacted reagents.

Dry the resulting dark green solid under vacuum.

High-Performance Liquid Chromatography (HPLC):

Dissolve the dried crude product in a minimal amount of the HPLC mobile phase (e.g.,

50:50 ACN:Water with 0.1% TFA).

Purify the ICG-amine using a reverse-phase C18 column.

A typical gradient could be from 20% to 80% acetonitrile in water (both containing 0.1%

TFA) over 30 minutes.

Monitor the elution at the absorbance maximum of ICG (around 780 nm).

Collect the fractions corresponding to the main product peak.

Lyophilize the collected fractions to obtain the purified ICG-amine as a dark green powder.

Characterization of ICG-Amine
The purified product should be characterized to confirm its identity and purity.
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Characterization Method Expected Outcome

Mass Spectrometry (MS)
The observed mass should correspond to the

calculated molecular weight of ICG-amine.[1]

UV-Vis Spectroscopy

The absorbance spectrum in a suitable solvent

(e.g., DMSO or water) should show the

characteristic peak of ICG around 780-790 nm.

[1]

Fluorescence Spectroscopy

The emission spectrum, when excited at ~780

nm, should show a maximum around 810-820

nm.[1]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR can be used to confirm the presence of

the amine linker and the overall structure.

HPLC Analysis

An analytical HPLC run of the purified product

should show a single major peak, indicating high

purity.

Data Presentation
Table 1: Physicochemical Properties of ICG Derivatives

Compound
Molecular
Weight (
g/mol )

Excitation
Max (nm)

Emission
Max (nm)

Molar
Extinction
Coefficient
(L·mol⁻¹·cm
⁻¹)

Solubility

ICG 774.96 ~780 ~810 ~200,000 Water, DMSO

ICG-

Carboxylic

Acid

~873.08 ~785 ~812
Not widely

reported
DMSO, DMF

ICG-Amine ~915.18 ~788 ~815 ~230,000
Water,

DMSO, DMF

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-amine.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-amine.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Exact spectral properties can vary depending on the solvent and conjugation state.[1]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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